Cas no 190852-38-1 (Decyl Methanethiosulfonate)

Decyl Methanethiosulfonate structure
Decyl Methanethiosulfonate structure
Product Name:Decyl Methanethiosulfonate
CAS No:190852-38-1
MF:C11H24O2S2
MW:252.437061309814
CID:115889
PubChem ID:5225635
Update Time:2025-04-18

Decyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

    • Decyl Methanethiosulfonate
    • decyl dimethyl dimethylaminoethyl ammonium bromide
    • Methanesulfonothioic Acid S-Decyl Ester
    • SCHEMBL5461797
    • 1-methylsulfonylsulfanyldecane
    • 1-(METHANESULFONYLSULFANYL)DECANE
    • 190852-38-1
    • J-012331
    • Methanesulfonothioic acid, S-decyl ester
    • S-decyl methanesulfonothioate
    • G78483
    • DB-231759
    • Methanesulfonothioic acid, S-decyl ester; Decyl Methanethiosulfonate
    • Inchi： 1S/C11H24O2S2/c1-3-4-5-6-7-8-9-10-11-14-15(2,12)13/h3-11H2,1-2H3
    • InChI Key： DOBVPKYSENAWGJ-UHFFFAOYSA-N
    • SMILES： S(CCCCCCCCCC)S(C)(=O)=O

Computed Properties

  • Exact Mass: 252.12200
  • Monoisotopic Mass: 252.12177235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.5
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Melting Point: 24-26°C
  • Stability/Shelf Life: Water Sensitive
  • PSA: 67.82000
  • LogP: 4.90070

Decyl Methanethiosulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D228450-50mg
Decyl Methanethiosulfonate
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50mg
 $ 121.00 2023-09-08
TRC
D228450-100mg
Decyl Methanethiosulfonate
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100mg
 $ 173.00 2023-09-08
TRC
D228450-250mg
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250mg
 $397.00 2023-05-18
TRC
D228450-500mg
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500mg
 $770.00 2023-05-18
TRC
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Decyl Methanethiosulfonate
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 $1355.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
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Decyl Methanethiosulfonate,
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 ￥2708.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
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Decyl Methanethiosulfonate,
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 ￥2,708.00 2023-07-10
A2B Chem LLC
AB12371-50mg
Methanesulfonothioic acid, S-decyl ester
 190852-38-1 95%
50mg
 $239.00 2024-04-20
A2B Chem LLC
AB12371-100mg
Methanesulfonothioic acid, S-decyl ester
 190852-38-1 95%
100mg
 $349.00 2024-04-20
A2B Chem LLC
AB12371-250mg
Methanesulfonothioic acid, S-decyl ester
 190852-38-1 95%
250mg
 $740.00 2024-04-20

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